5,7-Dibromoquinolin-8-yl 4-chloronaphthalene-1-sulfonate
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Overview
Description
5,7-Dibromoquinolin-8-yl 4-chloronaphthalene-1-sulfonate is a useful research compound. Its molecular formula is C19H10Br2ClNO3S and its molecular weight is 527.61. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activities
Researchers have synthesized derivatives related to 5,7-Dibromoquinolin-8-yl 4-chloronaphthalene-1-sulfonate, investigating their antimicrobial and antifungal properties. For instance, a series of new 5-amino-7-bromoquinolin-8-ol sulfonate derivatives were synthesized and showed potent antibacterial and antifungal activities, highlighting the potential of such compounds in the development of new antimicrobial agents (Krishna, 2018).
Anticancer Properties
Several studies have focused on the synthesis and evaluation of sulfonamide derivatives, including quinolin-8-yl sulfonates, for their pro-apoptotic effects and potential anticancer activities. These compounds have been found to activate apoptotic genes and pathways, demonstrating significant in vitro anti-cancer activity against various cancer cell lines (Cumaoğlu et al., 2015).
Molecular Interaction and Bioavailability Studies
The evaluation of liposome-water partitioning of hydrophobic ionogenic organic compounds (HIOCs) with metals, like copper, has shed light on the bioavailability and toxicity of such mixtures. This research is critical for understanding the environmental and biological impact of these compounds, including those structurally similar to this compound (Kaiser & Escher, 2006).
Chemical Synthesis and Characterization
The synthesis and structural characterization of sulfonamide derivatives have been extensively explored, demonstrating the versatility of these compounds in chemical synthesis. For example, the synthesis of new trans-2-benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones showcases the application of sulfonamide chemistry in creating pharmacologically interesting compounds (Kandinska et al., 2006).
Mechanism of Action
Target of action
Compounds containing the 8-HQ nucleus exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects . The specific targets can vary depending on the exact structure of the compound and its functional groups.
Biochemical pathways
8-HQ compounds can affect various biochemical pathways depending on their specific targets. They can interfere with essential cellular processes, leading to antimicrobial, anticancer, or antifungal effects .
Result of action
The result of the compound’s action would depend on its specific targets and mode of action. For 8-HQ compounds, this could include antimicrobial, anticancer, or antifungal effects .
Properties
IUPAC Name |
(5,7-dibromoquinolin-8-yl) 4-chloronaphthalene-1-sulfonate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H10Br2ClNO3S/c20-14-10-15(21)19(18-13(14)6-3-9-23-18)26-27(24,25)17-8-7-16(22)11-4-1-2-5-12(11)17/h1-10H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJIFLSVXFOEWRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2Cl)S(=O)(=O)OC3=C(C=C(C4=C3N=CC=C4)Br)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H10Br2ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
527.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.